3-Cyclopentyl-3-hydroxypropanoic acid
Overview
Description
3-Cyclopentyl-3-hydroxypropanoic acid is a chiral compound due to the presence of a cyclopentane ring. It is a stereoisomer of the widely studied 3-hydroxypropanoic acid (3-HPA). It is stored in adipose tissue where it is slowly released and metabolized principally to the parent compound, ethinyl estradiol .
Synthesis Analysis
Biosynthesis pathways for improving 3-hydroxypropionic acid production in bacteria have been studied . The protocols range from rewiring of metabolic networks, alleviation of metabolite toxicity, to dynamic control of cell size and density .Molecular Structure Analysis
The molecular structure of 3-Cyclopentyl-3-hydroxypropanoic acid is represented by the Inchi Code1S/C8H14O3/c9-7 (5-8 (10)11)6-3-1-2-4-6/h6-7,9H,1-5H2, (H,10,11) . It has a molecular weight of 158.2 . Chemical Reactions Analysis
3-Hydroxypropionic acid (3-HP) and acrylic acid (AA) are industrially important platform and secondary chemicals, respectively. Their production from renewable resources by environment-friendly processes is desirable .Physical And Chemical Properties Analysis
3-Cyclopentyl-3-hydroxypropanoic acid has a storage temperature of 4 degrees Celsius . It is an oil in physical form .Scientific Research Applications
- 3-HP serves as a precursor for the production of poly(3-hydroxypropionate) (P-3HP), a biodegradable plastic. Researchers explore its potential as an eco-friendly alternative to conventional plastics, aiming to reduce environmental impact .
Biodegradable Plastics and Polymers
These applications highlight the versatility of 3-Cyclopentyl-3-hydroxypropanoic acid in various scientific fields. Its unique structure and reactivity make it a promising candidate for sustainable materials, pharmaceuticals, and biotechnological processes . If you’d like further details on any specific application, feel free to ask!
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of 3-Cyclopentyl-3-hydroxypropanoic acid research could involve improving the biosynthesis pathways for 3-hydroxypropionic acid production in bacteria . This could include optimizing fermentation conditions, constructing gene circuits to alleviate feedback inhibition, and recruiting RNA polymerases to overexpress key enzymes which in turn boost cell growth and 3-HP production .
properties
IUPAC Name |
3-cyclopentyl-3-hydroxypropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c9-7(5-8(10)11)6-3-1-2-4-6/h6-7,9H,1-5H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMFXMBXXJUVSGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(CC(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopentyl-3-hydroxypropanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Fluorophenyl)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone](/img/structure/B2539796.png)
![ethyl 5-oxo-2-[2-(3-pyridinylamino)vinyl]-5H-chromeno[2,3-b]pyridine-3-carboxylate](/img/structure/B2539805.png)
![N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-7-methoxybenzofuran-2-carboxamide](/img/structure/B2539806.png)
![6-Tert-butyl-2-[1-[2-(3-methylphenyl)acetyl]piperidin-4-yl]pyridazin-3-one](/img/structure/B2539808.png)
![N-[(4-methoxyphenyl)methyl]-2-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide](/img/structure/B2539813.png)
